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Compound of Interest

Compound Name: Heptafluoro-1-methoxypropane

Cat. No.: B1305504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability,

suppliers, and technical specifications of Heptafluoro-1-methoxypropane (CAS No. 375-03-

1). Intended for researchers, scientists, and professionals in drug development, this document

summarizes key data, outlines potential applications, and presents a logical workflow for

sourcing this specialty chemical.

Introduction to Heptafluoro-1-methoxypropane
Heptafluoro-1-methoxypropane, also known by several synonyms including HFE-7000, is a

hydrofluoroether (HFE).[1][2] HFEs are a class of solvents developed as replacements for

chlorofluorocarbons (CFCs), hydrochlorofluorocarbons (HCFCs), and perfluorocarbons (PFCs)

due to their favorable environmental profile, including zero ozone depletion potential.[3]

Heptafluoro-1-methoxypropane is a colorless liquid with low toxicity and viscosity at room

temperature.[3] Its unique properties, such as high chemical stability and low surface tension,

make it a valuable solvent in various industrial and research applications.[4]

Commercial Availability and Suppliers
Heptafluoro-1-methoxypropane is commercially available from a range of chemical suppliers,

with a significant concentration of manufacturers and distributors in Asia, particularly China.[5]

[6] Key suppliers also have distribution networks in North America and Europe, ensuring global
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accessibility for researchers. The compound is typically offered in various grades and

quantities, from grams for laboratory research to kilograms for larger-scale applications.

Quantitative Supplier Data
For ease of comparison, the following table summarizes the offerings of several prominent

suppliers of Heptafluoro-1-methoxypropane. Please note that availability, packaging, and

lead times are subject to change and should be confirmed directly with the suppliers.

Supplier Region(s) Served
Purity/Grades
Offered

Typical Packaging
Sizes

TCI Chemicals
North America,

Europe, Asia
>98.0% (GC) 25g, 100g

CHEMLYTE

SOLUTIONS CO.,LTD
Asia (Global Shipping)

Industrial Grade

(99%)
Inquire with supplier

Shaanxi Kaierkai

Pharmaceutical

Technolo

Asia (Global Shipping) 99.00% Inquire with supplier

Hangzhou ZeErRui

Chemical Co., Ltd.
Asia (Global Shipping) 97.00%, 99% min Inquire with supplier

Henan Lihao Chem

Plant Limited
Asia (Global Shipping)

Industrial Grade

(99%)
Inquire with supplier

Honour Enterprise

Company Limited
Asia (Global Shipping)

Pharmaceutical Grade

(99.5%)
Inquire with supplier

Fluophase New

Materials Co., Ltd.
Asia (Global Shipping) 99% Inquire with supplier

Longyan Tianhua

Biological Technology

Co., Ltd.

Asia (Global Shipping) Inquire with supplier Inquire with supplier

WUHAN FORTUNA

CHEMICAL CO., LTD.
Asia (Global Shipping) 98% min Inquire with supplier
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Physicochemical Properties
A summary of the key physical and chemical properties of Heptafluoro-1-methoxypropane is

presented in the table below. This data is essential for designing and conducting experiments,

as well as for ensuring safe handling and storage.

Property Value

CAS Number 375-03-1

Molecular Formula C4H3F7O

Molecular Weight 200.06 g/mol

Appearance Colorless liquid

Boiling Point 34 °C

Melting Point -123 °C

Density 1.437 g/cm³

Synonyms
HFE-7000, Methyl perfluoropropyl ether,

1,1,1,2,2,3,3-Heptafluoro-3-methoxypropane

Applications in Research and Development
While specific, detailed experimental protocols for the use of Heptafluoro-1-methoxypropane
in drug development are not widely published in readily accessible literature, its properties as a

hydrofluoroether suggest several potential applications for researchers and scientists.

Hydrofluoroethers are increasingly being explored in the pharmaceutical and medical fields for

various purposes:

Reaction Solvent: Due to its chemical inertness and ability to dissolve a range of organic

compounds, Heptafluoro-1-methoxypropane can serve as a non-reactive medium for

organic synthesis.[4] Its low boiling point facilitates easy removal post-reaction.

Cleaning and Degreasing: In laboratory settings, it can be used for the precision cleaning of

sensitive equipment and components without leaving a residue.[4]
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Heat Transfer Fluid: Its thermal properties make it suitable for use in cooling and heating

applications within laboratory equipment.

Anesthetic Research: Some hydrofluoroethers have been investigated for their anesthetic

properties.[1] While not a primary application of Heptafluoro-1-methoxypropane, its

structural class warrants consideration in the broader context of anesthetic research.

Experimental Protocols
Detailed, peer-reviewed experimental protocols specifically citing Heptafluoro-1-
methoxypropane in drug synthesis or other closely related research areas are not readily

available in the public domain. Researchers interested in utilizing this solvent would typically

adapt existing protocols for similar fluorinated solvents, taking into account the specific

physicochemical properties of Heptafluoro-1-methoxypropane.

A general workflow for employing a novel solvent like Heptafluoro-1-methoxypropane in a

synthetic reaction would involve:

Solubility and Reactivity Screening: Small-scale tests to determine the solubility of reactants

and the inertness of the solvent under the proposed reaction conditions.

Reaction Optimization: Systematically varying parameters such as temperature,

concentration, and reaction time to achieve the desired product yield and purity.

Work-up and Purification: Developing an appropriate procedure for isolating the product from

the solvent and any byproducts. The low boiling point of Heptafluoro-1-methoxypropane
would likely favor its removal by distillation or evaporation.

Visualizing the Supply Chain and Experimental
Workflow
The following diagrams, generated using the DOT language, illustrate key logical relationships

relevant to researchers and drug development professionals working with Heptafluoro-1-
methoxypropane.
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Caption: Sourcing Heptafluoro-1-methoxypropane for Research and Development.
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Caption: General Experimental Workflow Using Heptafluoro-1-methoxypropane as a Solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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